128-23-4

5beta-Pregnane-3,20-dione

In Stock

• CAS RN:
• 128-23-4

• Formula:
• C21H32O2

• InChI:
• InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14,16-19H,4-12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1

• InChIKey:
• XMRPGKVKISIQBV-XWOJZHJZSA-N

• 5β-Dihydroprogesterone (5β-DHP) is a progesterone receptor agonist and metabolite of progesterone. It is formed from progesterone by 5β-reductase. 5β-DHP inhibits spontaneous contractions in isolated rat uterus when used at a concentration of 10 µg/ml, an effect that can be blocked by the progesterone receptor antagonist RU486 (mifepristone; ) but not the GABAA receptor antagonist picrotoxin. It is a negative modulator of homooligomeric ρ1 subunit-containing GABAA receptors, inhibiting GABA-induced currents in X. laevis oocytes expressing these receptors (IC50 = 5.02 µM). Plasma levels of 5β-DHP decrease at the onset of spontaneous human labor.
  5beta-pregnane-3,20-dione is a C21-steroid that is 5beta-pregnane with oxo groups at positions 3 and 20. It has a role as a human metabolite and a mouse metabolite. It is a 20-oxo steroid, a C21-steroid and a 3-oxo-5bet...

1-(Diphenylmethyl)-4-vinylbenzene

In Stock

• CAS RN:
• 47128-23-4

• Formula:
• C21H18

• InChI:
• InChI=1S/C21H18/c1-2-17-13-15-20(16-14-17)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h2-16,21H,1H2

• InChIKey:
• ZBOGEEDESQCKBM-UHFFFAOYSA-N

• 1-(Diphenylmethyl)-4-vinylbenzene is a useful research compound. Its molecular formula is C21H18 and its molecular weight is 270.4 g/mol. The purity is usually 95%.